Cas no 2171977-90-3 (3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-1'-ylmethanol)

• Product Name: 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-1'-ylmethanol
• CAS No: 2171977-90-3
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6541121
• PubChem ID: 165588179
• Update Time: 2025-07-18

3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-1'-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-1'-ylmethanol
• EN300-1619233
• 2171977-90-3
• 3'-oxaspiro[azetidine-3,2'-bicyclo[3.1.0]hexane]-1'-ylmethanol

• Inchi： 1S/C8H13NO2/c10-5-7-1-6(7)2-11-8(7)3-9-4-8/h6,9-10H,1-5H2
• InChI Key： AIJUAEATWLKXQP-UHFFFAOYSA-N
• SMILES： O1CC2CC2(CO)C21CNC2

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 41.5Ų

Additional information on 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-1'-ylmethanol

Comprehensive Overview of 3'-Oxaspiroazetidine-3,2'-bicyclo[3.1.0]hexane-1'-ylmethanol (CAS No. 2171977-90-3)

3'-Oxaspiroazetidine-3,2'-bicyclo[3.1.0]hexane-1'-ylmethanol (CAS No. 2171977-90-3) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. Its spirocyclic and bicyclic framework offers exceptional stereochemical complexity, making it a valuable building block for drug discovery and advanced material design. The presence of both oxaspiroazetidine and bicyclo[3.1.0]hexane moieties contributes to its rigid three-dimensional architecture, which is highly sought after in the development of bioactive molecules.

In recent years, the demand for spirocyclic compounds like 3'-Oxaspiroazetidine-3,2'-bicyclo[3.1.0]hexane-1'-ylmethanol has surged due to their potential applications in central nervous system (CNS) therapeutics and enzyme inhibition. Researchers are particularly interested in its ability to modulate G-protein-coupled receptors (GPCRs), a hot topic in drug development. The compound's methanol functional group further enhances its solubility, a critical factor in pharmacokinetic optimization.

The synthesis of CAS No. 2171977-90-3 often involves stereoselective cyclization techniques, which align with the growing trend of green chemistry and atom-economical processes. This resonates with the pharmaceutical industry's shift toward sustainable synthesis, a frequently searched topic in AI-driven chemical research. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its high purity, meeting the stringent requirements of preclinical studies.

Beyond pharmaceuticals, 3'-Oxaspiroazetidine-3,2'-bicyclo[3.1.0]hexane-1'-ylmethanol has shown promise in material science, particularly in the design of high-performance polymers. Its rigid backbone improves thermal stability, a property highly valued in electronic encapsulation materials. This dual applicability in life sciences and advanced materials positions it as a versatile candidate for interdisciplinary innovation.

Frequently asked questions about this compound include its stability under physiological conditions and scalable synthesis routes, reflecting the broader industry focus on translational research. With the rise of computational chemistry tools, researchers are also exploring its molecular docking potential against novel biological targets, further expanding its relevance in precision medicine.